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Abstract

4-Hydroxyindole-3-carboxaldehyde is a naturally occurring plant metabolite and a member of
the hydroxyindole class of compounds.[1][2][3] Structurally, it is characterized by a 4-
hydroxyindole core with a formyl group at the 3-position.[3] This compound has garnered
interest in the scientific community due to its presence in edible plants like capers (Capparis
spinosa L.) and its potential biological activities, including anti-inflammatory effects.[1][2] Its
chemical structure also makes it a valuable precursor in the synthesis of more complex
molecules, such as fluorescent probes.[1][2] This guide provides a comprehensive overview of
the physical and chemical properties, a detailed synthesis protocol, and an exploration of its
biological significance and potential mechanisms of action.

Physical and Chemical Properties

4-Hydroxyindole-3-carboxaldehyde is typically a yellow to brown solid.[2] Its core structure
consists of a bicyclic system where a benzene ring is fused to a pyrrole ring, with hydroxyl and
aldehyde functional groups that dictate its chemical reactivity and physical characteristics.[4]
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Table 1: Physical and Chemical Data for 4-Hydroxyindole-3-carboxaldehyde

Property Value Source(s)
Molecular Formula CoH7NO2 [2][3]
Molecular Weight 161.16 g/mol [2][3]
Appearance Yellow to brown solid [2]

Melting Point 190-193 °C [11[5]
Solubility Soluble in DMSO.[2] [2]

CAS Number 81779-27-3 [2][3]

H-NMR (DMSO-ds) & (ppm)

6.54 (1H, dd, J = 8.1, 0.9 Hz),
6.95 (1H, dd, J = 8.1, 0.9 Hz),

7.13 (1H, t, J = 8.1 Hz), 8.37
(1H, s), 9.64 (1H, s), 10.54
(1H, brs), 12.35 (1H, br s)

[1]5]

Synthesis and Experimental Protocols

The synthesis of 4-Hydroxyindole-3-carboxaldehyde is commonly achieved through the

Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich

aromatic compounds.[4][5] This procedure utilizes 4-hydroxyindole as the starting material.

Experimental Protocol: Vilsmeier-Haack Formylation of
4-Hydroxyindole[5]

Materials:

4-hydroxyindole (5.0 g)

Phosphorus oxychloride (POCIs) (7.35 mL)

Dry N,N-dimethylformamide (DMF) (25 mL total)

30% aqueous sodium hydroxide (NaOH) solution
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5N Hydrochloric acid (HCI)

Methanol (for recrystallization)

Ice-methanol bath

Ice bath

Procedure:

» Under cooling in an ice-methanol bath, slowly add phosphorus oxychloride (7.35 mL)
dropwise to dry DMF (15 mL). Stir the mixture for 15 minutes.

e Dissolve 4-hydroxyindole (5.0 g) in dry DMF (10 mL).

o Add the 4-hydroxyindole solution dropwise to the reaction mixture while maintaining cooling
in an ice bath.

e Remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

o Cool the mixture again in an ice bath and add water.

» Make the solution alkaline by adding a 30% aqueous NaOH solution and continue stirring for
15 minutes.

 Acidify the mixture to a pH of 4 using 5N HCI. A precipitate will form.

o Collect the precipitate by filtration, wash it with water, and dry it to obtain the crude product.

o Recrystallize the crude product from methanol to yield pure, yellow crystals of 4-hydroxy-1H-
indole-3-carbaldehyde. The reported yield for this method is approximately 82%.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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